Cas no 457604-60-3 (3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-2-oxo-1,4-dipropyl-)

• Product Name: 3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-2-oxo-1,4-dipropyl-
• CAS No: 457604-60-3
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 327915
• PubChem ID: 45093645
• Update Time: 2025-04-19

3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-2-oxo-1,4-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-2-oxo-1,4-dipropyl-
• 3-Pyridinecarbonitrile, 1,2-dihydro-6-hydroxy-2-oxo-1,4-dipropyl- (9CI)
• 457604-60-3
• 3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-2-oxo-1,4-dipropyl-(9ci)

• Inchi： 1S/C12H16N2O2/c1-3-5-9-7-11(15)14(6-4-2)12(16)10(9)8-13/h7,16H,3-6H2,1-2H3
• InChI Key： ORXCXDFUKPCZPN-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C(=CC(N1CCC)=O)CCC

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.3Ų